An In-Depth Technical Guide to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS 1580-05-8)
An In-Depth Technical Guide to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS 1580-05-8)
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene (CAS 1580-05-8), a halogenated aromatic compound with significant potential as a versatile building block in medicinal chemistry and organic synthesis. This document consolidates available data on its physicochemical properties, synthesis, and spectroscopic characterization. Given the strategic importance of fluorinated and brominated scaffolds in drug discovery, this guide serves as a foundational resource for researchers interested in leveraging this molecule for the development of novel therapeutic agents. While specific biological activity data for this compound is limited in publicly accessible literature, its structural motifs suggest potential applications in creating compounds with enhanced metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2][3]
Chemical and Physical Properties
2-Bromo-4-fluoro-1,3,5-trimethylbenzene, also known as 2-bromo-4-fluoromesitylene, is a substituted aromatic hydrocarbon. The presence of a bromine atom, a fluorine atom, and three methyl groups on the benzene ring imparts a unique combination of steric and electronic properties, making it a valuable intermediate in synthetic chemistry.
Table 1: Physicochemical Properties of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene
| Property | Value | Source |
| CAS Number | 1580-05-8 | [4] |
| Molecular Formula | C₉H₁₀BrF | [4] |
| Molecular Weight | 217.08 g/mol | [5] |
| Appearance | White powder | [6] |
| Boiling Point | 102.5-103 °C at 14 mmHg | [7] |
| Solubility | Insoluble in water (6.9E-3 g/L at 25°C, estimated) | [4] |
| Canonical SMILES | CC1=CC(=C(C(=C1F)C)Br)C | [4] |
| InChI Key | ZFFSUDYUALDHPF-UHFFFAOYSA-N | [4] |
Synthesis and Experimental Protocols
The primary synthetic route to 2-Bromo-4-fluoro-1,3,5-trimethylbenzene involves the electrophilic bromination of its precursor, 2,4,6-trimethylfluorobenzene (also known as fluoromesitylene).[5] The electron-donating methyl groups activate the aromatic ring, facilitating the substitution of a hydrogen atom with a bromine atom.
Synthesis of the Precursor: 2,4,6-Trimethylfluorobenzene (CAS 392-69-8)
Alternatively, electrophilic fluorination of mesitylene (1,3,5-trimethylbenzene) using reagents like N-fluorobenzenesulfonimide (NFSI) or other electrophilic fluorine sources could be a viable route.[6]
Electrophilic Bromination of 2,4,6-Trimethylfluorobenzene
The following is a generalized experimental protocol for the bromination of an activated aromatic ring, which can be adapted for the synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.
Reaction Scheme:
Caption: Synthesis of 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.
Experimental Protocol (Adapted from general electrophilic bromination procedures): [8][9][10]
-
Materials:
-
2,4,6-Trimethylfluorobenzene
-
N-Bromosuccinimide (NBS) or molecular bromine (Br₂)
-
Anhydrous solvent (e.g., dichloromethane, acetonitrile, or acetic acid)
-
Catalyst (e.g., iron(III) bromide (FeBr₃) if using Br₂, or a catalytic amount of a strong acid like HCl if using NBS)
-
Aqueous sodium bisulfite solution
-
Aqueous sodium bicarbonate solution
-
Brine
-
Anhydrous magnesium sulfate (MgSO₄)
-
-
Procedure:
-
In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4,6-trimethylfluorobenzene in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).
-
If using NBS, add a catalytic amount of a strong acid. If using molecular bromine, add a catalytic amount of FeBr₃.
-
Slowly add the brominating agent (NBS or Br₂) to the reaction mixture at a controlled temperature (often room temperature, but may require cooling depending on the reactivity).
-
Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction by adding an aqueous solution of sodium bisulfite to consume any excess bromine.
-
Transfer the mixture to a separatory funnel and wash sequentially with water, aqueous sodium bicarbonate solution, and brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel or by distillation under reduced pressure to obtain pure 2-Bromo-4-fluoro-1,3,5-trimethylbenzene.
-
Workflow for Synthesis and Purification:
Caption: Generalized workflow for the synthesis and purification.
Spectroscopic Data
Detailed experimental spectroscopic data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene is not widely available in the public domain. However, based on the known spectra of similar compounds, such as 2-bromomesitylene and other fluorinated aromatics, the following spectral characteristics can be predicted.[11][12][13]
Table 2: Predicted Spectroscopic Data for 2-Bromo-4-fluoro-1,3,5-trimethylbenzene
| Spectroscopy | Predicted Data |
| ¹H NMR | Aromatic region: A singlet or a narrowly split multiplet for the single aromatic proton. Methyl groups: Three distinct singlets for the three methyl groups, with chemical shifts influenced by the adjacent bromine and fluorine atoms. |
| ¹³C NMR | Aromatic carbons: Six distinct signals, with the carbons directly bonded to fluorine and bromine showing characteristic chemical shifts and C-F coupling. Methyl carbons: Three distinct signals. |
| ¹⁹F NMR | A single resonance, the chemical shift of which will be characteristic of a fluorine atom on a polysubstituted benzene ring.[14][15][16][17] |
| IR Spectroscopy | C-H stretching (aromatic and aliphatic), C=C stretching (aromatic ring), C-F stretching, and C-Br stretching vibrations. |
| Mass Spectrometry | A molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). Fragmentation would likely involve the loss of methyl groups and halogen atoms. |
Workflow for Spectroscopic Analysis:
Caption: Logical workflow for spectroscopic analysis.
Role in Drug Development and Medicinal Chemistry
The incorporation of fluorine and bromine atoms into organic molecules is a well-established strategy in medicinal chemistry to enhance the pharmacological properties of drug candidates.[1][2][3][18]
-
Fluorine: The introduction of a fluorine atom can significantly impact a molecule's metabolic stability by blocking sites susceptible to oxidative metabolism.[2] It can also alter the pKa of nearby functional groups, influence molecular conformation, and enhance binding affinity to target proteins through favorable electrostatic interactions.[2][3]
-
Bromine: The bromine atom serves as a versatile synthetic handle, enabling a wide range of cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce further molecular complexity.[1] This allows for the exploration of a broader chemical space in the search for potent and selective drug candidates. Additionally, bromine can participate in halogen bonding, a non-covalent interaction that can contribute to ligand-protein binding.
Given these principles, 2-Bromo-4-fluoro-1,3,5-trimethylbenzene represents a valuable scaffold for the synthesis of novel bioactive compounds. The combination of a metabolically robust fluorinated ring and a synthetically versatile bromine atom makes it an attractive starting material for the development of new therapeutics. While no specific signaling pathways have been directly associated with this compound, its derivatives could potentially be designed to target a wide range of biological targets, including kinases, proteases, and nuclear receptors, depending on the nature of the substituents introduced via the bromine handle.
Logical Relationship of Structural Features to Drug Discovery Potential:
Caption: Relationship between structure and drug discovery potential.
Conclusion
2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a promising, yet underexplored, chemical entity with significant potential for application in drug discovery and organic synthesis. Its unique substitution pattern offers a combination of metabolic stability, synthetic versatility, and the potential for enhanced biological activity in its derivatives. This technical guide provides a foundational understanding of this compound, summarizing its known properties and outlining logical approaches to its synthesis and characterization. Further experimental investigation into its reactivity, spectroscopic properties, and the biological activities of its derivatives is warranted to fully unlock its potential as a valuable tool for medicinal chemists.
References
- 1. Contribution of Organofluorine Compounds to Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Page loading... [guidechem.com]
- 5. 2-BroMo-4-fluoro-1,3,5-triMethylbenzene synthesis - chemicalbook [chemicalbook.com]
- 6. 2,4-Dibromo-1,3,5-trimethylbenzene | C9H10Br2 | CID 81368 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. chem.libretexts.org [chem.libretexts.org]
- 8. m.youtube.com [m.youtube.com]
- 9. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch | MDPI [mdpi.com]
- 10. community.wvu.edu [community.wvu.edu]
- 11. rsc.org [rsc.org]
- 12. Benzene, 2-bromo-1,3,5-trimethyl- [webbook.nist.gov]
- 13. C9H12 infrared spectrum of 1,3,5-trimethylbenzene prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of mesitylene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
- 14. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 15. rsc.org [rsc.org]
- 16. biophysics.org [biophysics.org]
- 17. azom.com [azom.com]
- 18. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
